Cas no 213013-16-2 (6,8-Dimethylquinoline-3-carboxylic acid)

• Product Name: 6,8-Dimethylquinoline-3-carboxylic acid
• CAS No: 213013-16-2
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD09787810
• CID: 1030187
• PubChem ID: 17039980
• Update Time: 2025-05-24

6,8-Dimethylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethylquinoline-3-carboxylic acid
• AB52292
• AGN-PC-01A9OR
• AK134243
• CTK8E5331
• KB-247451
• AX8255794
• AS-63924
• 6,8-Dimethylquinoline-3-carboxylicacid
• AMY17652
• D93288
• AKOS016845653
• DB-066478
• 213013-16-2
• SCHEMBL26580385
• MFCD09787810
• DTXSID40589127
• CS-0449887

• MDL： MFCD09787810
• Inchi： 1S/C12H11NO2/c1-7-3-8(2)11-9(4-7)5-10(6-13-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： BWNQJFIJKMZWGM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(C)=CC(C)=CC2=C1)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.4

Experimental Properties

• PSA: 50.19000
• LogP: 2.54980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6,8-Dimethylquinoline-3-carboxylic acid

6,8-Dimethylquinoline-3-carboxylic Acid (CAS No. 213013-16-2): A Comprehensive Overview

6,8-Dimethylquinoline-3-carboxylic acid (CAS No. 213013-16-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, from synthetic intermediates to drug development.

The chemical structure of 6,8-dimethylquinoline-3-carboxylic acid consists of a quinoline ring with methyl groups at the 6 and 8 positions and a carboxylic acid group at the 3 position. This configuration imparts unique physical and chemical properties to the molecule, making it an attractive candidate for a wide range of studies and applications.

In recent years, the interest in 6,8-dimethylquinoline-3-carboxylic acid has been fueled by its potential as a synthetic intermediate in the production of pharmaceuticals and fine chemicals. The quinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Research has shown that modifications to the quinoline ring can lead to compounds with enhanced pharmacological properties, such as improved solubility, bioavailability, and target specificity.

One of the key areas of research involving 6,8-dimethylquinoline-3-carboxylic acid is its use as a building block for the synthesis of novel antiviral agents. Studies have demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral replication processes, making these derivatives promising candidates for further development.

Beyond antiviral applications, 6,8-dimethylquinoline-3-carboxylic acid has also been explored for its potential in cancer therapy. Research has shown that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of 6,8-dimethylquinoline-3-carboxylic acid exhibited significant cytotoxicity against human breast cancer cells while showing minimal toxicity to normal cells.

The versatility of 6,8-dimethylquinoline-3-carboxylic acid extends to its use as a chelating agent in coordination chemistry. The carboxylic acid group can form stable complexes with various metal ions, making it useful in the synthesis of metallo-drugs and other metal-containing compounds. These complexes have been studied for their potential applications in catalysis, materials science, and even as contrast agents in medical imaging.

In addition to its pharmaceutical and chemical applications, 6,8-dimethylquinoline-3-carboxylic acid has also been investigated for its environmental implications. Studies have explored its biodegradability and environmental fate to ensure that any industrial or pharmaceutical use does not pose significant ecological risks. Preliminary results suggest that this compound is relatively stable under environmental conditions but can be degraded by microbial action over time.

The synthesis of 6,8-dimethylquinoline-3-carboxylic acid typically involves multi-step processes that start from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an amine followed by cyclization and functional group modifications. Advances in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In conclusion, 6,8-dimethylquinoline-3-carboxylic acid (CAS No. 213013-16-2) is a multifaceted compound with a wide range of potential applications in chemistry and medicine. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely that it will play an increasingly important role in various scientific and industrial fields.